N-(anilinocarbonothioyl)-2-iodobenzamide
Overview
Description
N-(anilinocarbonothioyl)-2-iodobenzamide, also known as NIC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of imaging and cancer therapy.
Mechanism of Action
N-(anilinocarbonothioyl)-2-iodobenzamide exerts its anticancer effects by inducing DNA damage and inhibiting cell proliferation. It has been shown to activate the p53 pathway, which is involved in the regulation of cell cycle progression and apoptosis. N-(anilinocarbonothioyl)-2-iodobenzamide also inhibits the activity of topoisomerase I and II, enzymes that are essential for DNA replication and repair.
Biochemical and Physiological Effects:
N-(anilinocarbonothioyl)-2-iodobenzamide has been shown to have a low toxicity profile and minimal side effects. It has been found to selectively target cancer cells and spare normal cells, making it an attractive candidate for cancer therapy. Additionally, N-(anilinocarbonothioyl)-2-iodobenzamide has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its overall therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(anilinocarbonothioyl)-2-iodobenzamide is its high selectivity for cancer cells, which allows for targeted therapy and imaging. Additionally, N-(anilinocarbonothioyl)-2-iodobenzamide has a relatively low toxicity profile, making it a safer alternative to traditional chemotherapy agents. However, the synthesis of N-(anilinocarbonothioyl)-2-iodobenzamide can be challenging and requires specialized equipment and expertise. Furthermore, the efficacy of N-(anilinocarbonothioyl)-2-iodobenzamide may vary depending on the type and stage of cancer being treated.
Future Directions
There are several potential future directions for research on N-(anilinocarbonothioyl)-2-iodobenzamide. One area of interest is the development of novel synthetic methods that can improve the yield and purity of N-(anilinocarbonothioyl)-2-iodobenzamide. Additionally, further studies are needed to elucidate the exact mechanism of action of N-(anilinocarbonothioyl)-2-iodobenzamide and its potential interactions with other anticancer agents. Finally, clinical trials are needed to evaluate the safety and efficacy of N-(anilinocarbonothioyl)-2-iodobenzamide in humans, which could pave the way for its use in cancer therapy and imaging.
Synthesis Methods
The synthesis of N-(anilinocarbonothioyl)-2-iodobenzamide involves the reaction of 2-iodobenzamide with aniline-4-carbodithioic acid in the presence of a catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide and dimethylformamide.
Scientific Research Applications
N-(anilinocarbonothioyl)-2-iodobenzamide has been extensively studied for its potential applications in cancer therapy and imaging. It has been shown to selectively target cancer cells and induce cell death through the activation of apoptosis pathways. Additionally, N-(anilinocarbonothioyl)-2-iodobenzamide has been used as a molecular imaging agent for the detection of tumors in vivo.
properties
IUPAC Name |
2-iodo-N-(phenylcarbamothioyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11IN2OS/c15-12-9-5-4-8-11(12)13(18)17-14(19)16-10-6-2-1-3-7-10/h1-9H,(H2,16,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHOSQXAERXVKRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11IN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-[(cyclohexylmethyl)sulfonyl]-1-(2-methoxyethyl)-1H-imidazol-5-yl]-N-methyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]methanamine](/img/structure/B4932556.png)
![2-({[3-(aminocarbonyl)-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)cyclohexanecarboxylic acid](/img/structure/B4932564.png)
![N~2~-(5-chloro-2-methoxyphenyl)-N~2~-[(4-methyl-3-nitrophenyl)sulfonyl]-N~1~-1-naphthylglycinamide](/img/structure/B4932584.png)
![N-[2-(2-chloro-4-methylphenoxy)ethyl]-2-methyl-2-propanamine hydrochloride](/img/structure/B4932589.png)
![1-{2-[2-(4-tert-butyl-2-methylphenoxy)ethoxy]ethyl}pyrrolidine](/img/structure/B4932594.png)
![1-[5-(methoxymethyl)-2-furyl]-N-{[1-(2-methylbenzyl)-4-piperidinyl]methyl}-N-(3-pyridinylmethyl)methanamine](/img/structure/B4932622.png)
![3-(3,4,5-trimethoxyphenyl)pyrido[3',4':5,6]pyrimido[1,2-a]benzimidazol-4(3H)-one](/img/structure/B4932630.png)
![3'-(2-methoxyethyl) 5'-methyl 2'-amino-6'-methyl-2-oxo-1,2-dihydrospiro[indole-3,4'-pyran]-3',5'-dicarboxylate](/img/structure/B4932664.png)
